Cas no 2091608-87-4 ((5-(Thiophen-3-yl)isoxazol-4-yl)methanol)

• Product Name: (5-(Thiophen-3-yl)isoxazol-4-yl)methanol
• CAS No: 2091608-87-4
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 5041738
• Update Time: 2025-05-21

(5-(Thiophen-3-yl)isoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(thiophen-3-yl)isoxazol-4-yl)methanol
• (5-thiophen-3-yl-1,2-oxazol-4-yl)methanol
• (5-(Thiophen-3-yl)isoxazol-4-yl)methanol

• Inchi： 1S/C8H7NO2S/c10-4-7-3-9-11-8(7)6-1-2-12-5-6/h1-3,5,10H,4H2
• InChI Key： SPVMXTVODGWNSK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C=NO1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5

Additional information on (5-(Thiophen-3-yl)isoxazol-4-yl)methanol

Comprehensive Overview of (5-(Thiophen-3-yl)isoxazol-4-yl)methanol (CAS No. 2091608-87-4)

(5-(Thiophen-3-yl)isoxazol-4-yl)methanol (CAS No. 2091608-87-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique isoxazole and thiophene moieties, exhibits versatile chemical properties, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive agents targeting various diseases.

The structural features of (5-(Thiophen-3-yl)isoxazol-4-yl)methanol contribute to its reactivity and functional diversity. The presence of a hydroxymethyl group attached to the isoxazole ring allows for further derivatization, enabling the creation of novel compounds with tailored properties. This adaptability has led to its use in medicinal chemistry, where it serves as a scaffold for designing molecules with enhanced pharmacokinetic profiles and target specificity.

In recent years, the demand for heterocyclic compounds like (5-(Thiophen-3-yl)isoxazol-4-yl)methanol has surged due to their relevance in addressing global health challenges. For instance, its potential role in combating antimicrobial resistance (AMR) has been a focal point of studies. Scientists are investigating its efficacy against resistant bacterial strains, aligning with the growing need for new antibiotics. Additionally, its application in cancer research has been explored, with preliminary studies suggesting its utility in modulating cell signaling pathways.

From a synthetic perspective, (5-(Thiophen-3-yl)isoxazol-4-yl)methanol is often synthesized via multicomponent reactions (MCRs), which are favored for their efficiency and atom economy. The compound's thiophene ring enhances its electronic properties, making it a candidate for organic electronics and photovoltaic materials. This dual applicability in life sciences and material science underscores its interdisciplinary significance.

Environmental sustainability is another area where (5-(Thiophen-3-yl)isoxazol-4-yl)methanol is gaining traction. Researchers are optimizing green chemistry protocols to synthesize this compound with minimal waste and energy consumption. Such efforts resonate with the broader push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, (5-(Thiophen-3-yl)isoxazol-4-yl)methanol (CAS No. 2091608-87-4) represents a promising compound with multifaceted applications. Its structural uniqueness, combined with its potential in drug development, material science, and sustainable chemistry, positions it as a subject of ongoing research and innovation. As scientific inquiries into its properties deepen, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.